Cas no 2361860-16-2 (N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide)

• Product Name: N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide
• CAS No: 2361860-16-2
• MF: C₂₁H₁₈FNO₃S
• MW: 383.435927867889
• CID: 5446417
• PubChem ID: 138995656
• Update Time: 2025-10-30

N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)(phenyl)methyl]-2-formyl-N-methylbenzene-1-sulfonamide
• 2361860-16-2
• Z1091871028
• N-[(4-Fluorophenyl)-phenylmethyl]-2-formyl-N-methylbenzenesulfonamide
• EN300-26579798
• N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide

• Inchi： 1S/C21H18FNO3S/c1-23(27(25,26)20-10-6-5-9-18(20)15-24)21(16-7-3-2-4-8-16)17-11-13-19(22)14-12-17/h2-15,21H,1H3
• InChI Key： AKPXKFVNPBMXIJ-UHFFFAOYSA-N
• SMILES： C1(S(N(C(C2=CC=C(F)C=C2)C2=CC=CC=C2)C)(=O)=O)=CC=CC=C1C=O

Computed Properties

• Exact Mass: 383.09914277g/mol
• Monoisotopic Mass: 383.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.2±60.0 °C(Predicted)
• pka: -8.00±0.70(Predicted)

Additional information on N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide

Comprehensive Overview of N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide (CAS No. 2361860-16-2)

N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide (CAS No. 2361860-16-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfonamide derivative is characterized by its unique structural features, including a fluorophenyl group and a formyl moiety, which contribute to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

The compound's CAS number 2361860-16-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure, featuring a benzenesulfonamide core, offers versatility in synthetic modifications, making it a valuable intermediate in pharmaceutical research. Recent studies have explored its potential in developing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory agents and targeted therapies. This aligns with current trends in personalized medicine, where compounds like N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide are pivotal for tailoring treatments to individual patient needs.

In addition to its pharmaceutical applications, CAS 2361860-16-2 has shown promise in material science, particularly in the development of high-performance polymers and organic semiconductors. The incorporation of fluorine atoms enhances the thermal stability and electronic properties of these materials, addressing the need for more efficient energy storage solutions and flexible electronics. This dual applicability underscores the compound's relevance in addressing contemporary challenges in both healthcare and technology sectors.

From a synthetic perspective, the preparation of N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC purification and NMR characterization are essential for ensuring the compound's quality, reflecting the stringent standards demanded by modern chemical research. The compound's molecular weight and solubility profile further influence its utility in various experimental settings, making it a subject of ongoing optimization efforts.

The growing interest in sulfonamide-based compounds like CAS 2361860-16-2 is also driven by their potential in addressing antibiotic resistance, a pressing global health issue. By leveraging the fluorophenyl group's electron-withdrawing properties, researchers aim to enhance the compound's binding affinity to bacterial targets, offering a pathway to next-generation antimicrobials. This aligns with the broader scientific community's focus on drug repurposing and structure-activity relationship studies to combat emerging pathogens.

In summary, N-[(4-Fluorophenyl)phenylmethyl]-2-formyl-N-methylbenzenesulfonamide (CAS No. 2361860-16-2) represents a multifaceted compound with significant potential across diverse scientific disciplines. Its structural complexity and functional groups make it a valuable tool for innovation in pharmaceutical development, material engineering, and biochemical research. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping future advancements in science and technology.